Cas no 2138423-53-5 (7-Methyl-1-oxaspiro[4.5]decan-4-amine)

• Product Name: 7-Methyl-1-oxaspiro[4.5]decan-4-amine
• CAS No: 2138423-53-5
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5866905
• PubChem ID: 165458613
• Update Time: 2025-07-20

7-Methyl-1-oxaspiro[4.5]decan-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-737304
• 2138423-53-5
• 7-methyl-1-oxaspiro[4.5]decan-4-amine
• 7-Methyl-1-oxaspiro[4.5]decan-4-amine

• Inchi： 1S/C10H19NO/c1-8-3-2-5-10(7-8)9(11)4-6-12-10/h8-9H,2-7,11H2,1H3
• InChI Key： LYAHLPGYTSCNAS-UHFFFAOYSA-N
• SMILES： O1CCC(C21CCCC(C)C2)N

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 7-Methyl-1-oxaspiro[4.5]decan-4-amine

Recent Advances in the Study of 7-Methyl-1-oxaspiro[4.5]decan-4-amine (CAS: 2138423-53-5)

The compound 7-Methyl-1-oxaspiro[4.5]decan-4-amine (CAS: 2138423-53-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the spirocyclic structure of 7-Methyl-1-oxaspiro[4.5]decan-4-amine as a key feature that contributes to its stability and bioavailability. The compound's amine functional group further enhances its potential as a building block for the development of novel pharmacophores. Researchers have successfully synthesized this compound using advanced catalytic methods, achieving high yields and purity, which are critical for subsequent biological evaluations.

In vitro and in vivo studies have demonstrated that 7-Methyl-1-oxaspiro[4.5]decan-4-amine exhibits promising activity in modulating specific biological pathways. For instance, it has been shown to interact with certain neurotransmitter receptors, suggesting potential applications in neurological disorders. Additionally, its spirocyclic framework has been explored for its ability to inhibit enzymes involved in inflammatory processes, positioning it as a candidate for anti-inflammatory drug development.

Further investigations into the pharmacokinetic properties of 7-Methyl-1-oxaspiro[4.5]decan-4-amine have revealed favorable absorption and distribution profiles. These findings are supported by computational modeling studies, which predict low toxicity and high metabolic stability. Such characteristics are highly desirable for lead compounds in drug discovery, underscoring the potential of this molecule in translational research.

Despite these advancements, challenges remain in optimizing the compound's selectivity and potency. Current research efforts are focused on structural modifications to enhance its binding affinity to target proteins while minimizing off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the development of derivatives based on this scaffold.

In conclusion, 7-Methyl-1-oxaspiro[4.5]decan-4-amine (CAS: 2138423-53-5) represents a promising candidate for further investigation in drug discovery. Its unique structural features, combined with demonstrated biological activity, make it a valuable subject of study. Future research should aim to elucidate its mechanism of action in greater detail and explore its potential in treating specific diseases. The ongoing synthesis and optimization efforts are expected to yield novel therapeutic agents with improved efficacy and safety profiles.